Cas no 1795304-38-9 (3-(2,4-dimethoxyphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one)

• Product Name: 3-(2,4-dimethoxyphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one
• CAS No: 1795304-38-9
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5367832
• Update Time: 2025-10-28

3-(2,4-dimethoxyphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one

• Inchi： 1S/C17H22N4O3/c1-23-15-5-3-13(16(11-15)24-2)4-6-17(22)20-9-7-14(12-20)21-10-8-18-19-21/h3,5,8,10-11,14H,4,6-7,9,12H2,1-2H3
• InChI Key： YGVQHSVFCWWKHJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=CN=N2)C1)(=O)CCC1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(2,4-dimethoxyphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one

3-(2,4-Dimethoxyphenyl)-1-[3-(Triazol-1-yl)Pyrrolidin-1-yl]Propan-1-one: A Comprehensive Overview

3-(2,4-Dimethoxyphenyl)-1-[3-(Triazol-1-yl)Pyrrolidin-1-yl]Propan-1-one, also known by its CAS number 1795304-38-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes a dimethoxyphenyl group, a triazol-substituted pyrrolidine ring, and a ketone functional group. The combination of these structural elements makes it a promising candidate for various applications in drug discovery and material science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dimethoxyphenyl moiety. This is often achieved through Friedel-Crafts alkylation or acylation reactions, followed by methylation to introduce the methoxy groups. The triazol-substituted pyrrolidine ring is synthesized via a click chemistry approach, utilizing the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. The final step involves the coupling of these two fragments to form the complete molecule, often using a carbonylative coupling reaction to introduce the ketone group.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in the study of diseases such as cancer and neurodegenerative disorders.

In terms of structural analysis, the compound's stability and reactivity are influenced by its conjugated system and hydrogen bonding capabilities. The presence of the dimethoxyphenyl group enhances aromatic stability, while the triazol-substituted pyrrolidine ring contributes to hydrogen bonding interactions. These properties make the compound highly versatile in both solution and solid-state environments.

The application of this compound extends beyond pharmacology into materials science. Its ability to form supramolecular assemblies has been explored for use in self-healing materials and stimuli-responsive systems. For example, researchers at Stanford University have utilized this compound as a building block for creating dynamic covalent networks that exhibit reversible mechanical properties under thermal stimuli.

In conclusion, 3-(2,4-Dimethoxyphenyl)-1-[3-(Triazol-1-yl)Pyrrolidin-1-yl]Propan-1-one, with its unique structure and versatile properties, represents a significant advancement in organic synthesis and materials science. Its potential applications in drug development and advanced materials continue to be explored, making it a subject of ongoing research interest.